2-Ethylhexyl salicylate
2-Ethylhexyl salicylate
Ethylhexyl salicylate is a benzoate ester and a member of phenols. It is functionally related to a salicylic acid.
Also known as Ethylhexyl Salicylate. Octyl salicylate is an oil soluble chemical sunscreen agent that absorbs UVB radiation. It does not protect against UVA. Octyl salicylate is used to augment the UVB protection in a sunscreen. Salicylates are weak UVB absorbers and they are generally used in combination with other UV filters. Octyl salicylate appears to have a good safety profile. It covers wavelength in the range 295-315 nm, peak at 307-310 nm. It is an ester of salicylic acid and 2-ethylhexanol. The salicylate portion of the molecule absorbs ultraviolet light to protect skin from the harmful effects of exposure to sunlight, while the ethylhexanol portion functions as an emollient.
2-Ethylhexyl salicylate is a natural product found in Camellia sinensis, Homo sapiens, and Lonicera japonica with data available.
